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Disclaimer: Information regarding a specific molecule designated "CD80-IN-3" is not available
in the public domain as of the last update. The following application notes and protocols are
based on the publicly available data for ALPN-202 (davoceticept), an engineered CD80 variant
fusion protein, and are intended to serve as a representative example for researchers
interested in targeting the CD80 pathway in preclinical animal models. Researchers should
critically evaluate and adapt these protocols for their specific molecule of interest.

Introduction

CD80 (also known as B7-1) is a critical costimulatory molecule expressed on antigen-
presenting cells (APCs) that plays a pivotal role in T-cell activation and tolerance.[1][2] Its
interaction with CD28 on T cells provides a crucial second signal for T-cell activation, while its
binding to CTLA-4 and PD-L1 can deliver inhibitory signals.[1][2] Therapeutic agents targeting
the CD80 pathway, such as the engineered CD80 variant fusion protein ALPN-202, are being
investigated for their potential to enhance anti-tumor immunity by blocking inhibitory signals
and providing conditional CD28 costimulation.[3] These notes provide an overview of
recommended dosages and protocols for in vivo animal studies based on ALPN-202.
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Quantitative Data Summary

The following tables summarize the reported dosages and study designs for ALPN-202 in

various murine tumor models.

Table 1. Recommended Dosage and Administration of ALPN-202 in Mice

Animal . Administrat Dosage (M Dosing
Cell Line . Reference
Model ion Route g/dose) Schedule
Days 6, 8,
B16- Intraperitonea and 11 post-
C57BL/6NJ 100 [3]
F10/hPD-L1 [ (IP) tumor
implantation
NOD-scid ) Every 3 days
SCC152/hPD Intraperitonea
IL2ZRgamman L1 L (1P) 100 for 4 doses [3]
ull (NSG) (Q3Dx4)
NOD-scid ] Every 7 days
SCC152/hPD Intraperitonea
ILZRgamman L1 L (1P) 100 for 3 doses [3]
ull (NSG) (Q7Dx3)
Table 2: Animal Models and Cell Lines Used in ALPN-202 Studies
Animal Strain Tumor Model Cell Line(s) Key Features Reference
B16-F10 Immunocompete
Syngeneic engineered to nt model to
C57BL/6NJ _ [3]
Melanoma express human assess anti-
PD-L1 (hPD-L1) tumor immunity
SCC152
_ engineered to Immunodeficient
NOD-scid ]
Humanized express hPD-L1,  model to
IL2ZRgammanull ) [3]
Xenograft co-implanted evaluate human
(NSG)

with human T

cells

T-cell responses
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Experimental Protocols
Murine Syngeneic Tumor Model Protocol

This protocol is adapted from studies using ALPN-202 in the B16-F10 melanoma model.[3]
a. Cell Culture:

e Culture B16-F10/hPD-L1 cells in appropriate media (e.g., DMEM supplemented with 10%
FBS and selection antibiotics).

e Harvest cells during the logarithmic growth phase and assess viability (should be >95%).
b. Tumor Implantation:

e On Day 0, subcutaneously implant 0.5 x 106 B16-F10/hPD-L1 cells in 100 pL of sterile PBS
or Matrigel into the right flank of female C57BL/6NJ mice.

c. Animal Randomization and Treatment:
e On Day 6 or 7, when tumors are palpable, measure tumor volumes.

e Randomize mice into treatment groups (e.g., vehicle control, ALPN-202, anti-PD-1,
combination therapy).

o Administer ALPN-202 at 100 p g/dose via intraperitoneal (IP) injection on days 6, 8, and 11.
d. Monitoring and Endpoints:

e Monitor tumor growth by measuring tumor dimensions with calipers every 2-3 days.
Calculate tumor volume using the formula: (Length x Width2) / 2.

» Monitor animal body weight and overall health.

e For ex vivo analysis, euthanize a subset of mice at a predetermined time point to collect
tumors and spleens for flow cytometry or RNA-Seq analysis.

Humanized Mouse Xenograft Model Protocol
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This protocol is based on the SCC152 xenograft model used to evaluate ALPN-202 with human
T cells.[3]

a. Cell Culture:

e Culture SCC152/hPD-L1 cells as described above.

* |solate and prepare human T cells (e.g., E6 TCR+ T cells) for injection.
b. Tumor Implantation and Humanization:

e On Day 0, subcutaneously implant 4 x 106 SCC152/hPD-L1 cells in Matrigel into the right
flank of female NSG mice.

e On Day 15, when tumors are established, inject 5 x 106 human T cells per mouse via retro-
orbital injection.

c. Treatment:
e On Day 16, begin treatment administration.

o Administer ALPN-202 at 100 u g/dose via IP injection. Dosing schedules can be varied (e.g.,
Q3Dx4 or Q7Dx3).

d. Monitoring and Endpoints:

e Monitor tumor growth, body weight, and animal health as described in the syngeneic model
protocol.

o Euthanize mice when tumors reach the predetermined endpoint size or at the end of the
study for analysis.

Visualizations
Signaling Pathway of CD80 Interactions
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Caption: CD80 interactions with T-cell surface receptors leading to either activation or

inhibition.

Experimental Workflow for In Vivo Efficacy Study
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Caption: General experimental workflow for a murine tumor model efficacy study.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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